Cas no 1806300-17-3 (Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate)

• Product Name: Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate
• CAS No: 1806300-17-3
• MF: C₈H₄F₃NaO₄
• MW: 244.099944114685
• CID: 4707255
• Update Time: 2025-06-27

Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C8H5F3O4.Na/c9-8(10,11)15-6-3-4(7(13)14)1-2-5(6)12;/h1-3,12H,(H,13,14);/q;+1/p-1
• InChI Key： SICGQYLGZUCQOB-UHFFFAOYSA-M
• SMILES： [Na+].FC(OC1C(=CC=C(C(=O)[O-])C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Topological Polar Surface Area: 69.6

Additional information on Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate

Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate: A Versatile Compound in Modern Pharmaceutical Research

Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate is a key compound with the CAS No. 1806300-17-3 identifier, representing a unique organic molecule characterized by its structural features and functional groups. This compound belongs to the class of aromatic carboxylic acid salts, combining hydroxyl, trifluoromethoxy, and benzoate functionalities. The molecular formula of Sodium 4-hydroxy-3-(trifluorometh,oyl)benzoate is C₈H₅FO₄Na, with a molecular weight of approximately 210.12 g/mol. Its chemical structure is derived from benzoic acid, with the hydroxyl group at the 4-position and the trifluoromethoxy group at the 3-position, forming a conjugated system that enhances its reactivity and biological activity.

Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate exhibits distinct physicochemical properties, including high solubility in polar solvents and moderate hydrophilicity. Its structural stability and functional group diversity make it a promising candidate for various applications in pharmaceutical and materials science. Recent studies have highlighted its potential in targeting inflammatory pathways, modulating enzyme activity, and serving as a precursor for advanced drug delivery systems. This compound’s unique combination of hydrophilic and hydrophobic characteristics also enables it to interact with biological membranes, which is critical for its therapeutic efficacy.

Chemical Synthesis and Structural Analysis

The synthesis of Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate typically involves multi-step organic reactions, including electrophilic substitution, nucleophilic attack, and functional group modification. The trifluoromethoxy group, a highly electron-withdrawing substituent, plays a pivotal role in determining the compound’s reactivity and selectivity. Researchers have recently developed efficient methods to introduce this group into aromatic rings, leveraging transition metal-catalyzed fluorination techniques. These advancements have improved the yield and purity of Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate, making it more accessible for large-scale applications.

Structural analysis of Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate reveals its potential for forming hydrogen bonds and π-π interactions, which are essential for its biological activity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical development. The stability of its functional groups under various conditions also contributes to its suitability for long-term storage and use in complex formulations.

Pharmacological Applications and Therapeutic Potential

Recent research has demonstrated that Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate exhibits significant anti-inflammatory and antioxidant properties, making it a valuable candidate for the treatment of chronic diseases. Studies published in 2023 have shown its ability to inhibit the NF-κB signaling pathway, a key regulator of inflammatory responses. This mechanism is particularly relevant for conditions such as rheumatoid arthritis and neurodegenerative disorders, where persistent inflammation plays a central role.

Additionally, Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate has shown promise in modulating the activity of enzymes involved in metabolic pathways. For example, its interaction with phosphodiesterase enzymes has been linked to improved cognitive function in preclinical models. These findings suggest its potential as a therapeutic agent for neurological disorders, including Alzheimer’s disease and Parkinson’s disease. The compound’s ability to cross the blood-brain barrier further enhances its applicability in neuropharmacology.

Role in Drug Delivery Systems and Formulation Development

The unique physicochemical properties of Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate make it an ideal candidate for advanced drug delivery systems. Its hydrophilic nature allows it to dissolve in aqueous environments, while its hydrophobic segments enable it to interact with lipid membranes. This dual functionality is critical for the design of nanoparticles and liposomes that can deliver therapeutic agents to specific target sites in the body.

Recent advancements in nanotechnology have enabled the integration of Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate into smart drug delivery systems. These systems can respond to environmental stimuli such as pH, temperature, or enzymatic activity, releasing the compound at the desired location. This targeted approach minimizes systemic side effects and improves the therapeutic index of the drug. The compound’s compatibility with various excipients and its ability to form stable colloidal dispersions further support its use in formulation development.

Environmental and Industrial Applications

Beyond its pharmaceutical applications, Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate has been explored for its potential in environmental remediation and industrial processes. Its high reactivity and functional group versatility make it suitable for the synthesis of novel materials with enhanced catalytic properties. For instance, researchers have developed catalysts based on this compound that can efficiently degrade pollutants in water and soil, offering sustainable solutions for environmental protection.

In the industrial sector, Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate is being investigated as a precursor for the production of advanced polymers and coatings. Its ability to form stable and durable films makes it a promising material for applications in electronics, aerospace, and biomedical engineering. These developments highlight the compound’s broad applicability across multiple fields, driven by its unique chemical properties and structural flexibility.

Future Directions and Research Opportunities

The growing interest in Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate underscores its significance as a multifunctional compound with diverse applications. Future research should focus on optimizing its synthesis to improve cost-effectiveness and scalability, as well as exploring its interactions with biological systems to enhance therapeutic outcomes. Additionally, its potential in sustainable technologies and environmental protection warrants further investigation to address global challenges.

As the field of pharmaceutical and materials science continues to evolve, Sodium 4-hydroxy-3-(trifluoromethoxy)benzoate is poised to play a pivotal role in the development of innovative solutions. Its structural and functional versatility, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in the next generation of therapeutic and industrial applications.